N'-(6-chlorobenzo[d]thiazol-2-yl)-4-((4-methylpiperidin-1-yl)sulfonyl)benzohydrazide

• IUPAC Name: N'-(6-chloro-1,3-benzothiazol-2-yl)-4-(4-methylpiperidin-1-yl)sulfonylbenzohydrazide
• InChI: InChI=1S/C20H21ClN4O3S2/c1-13-8-10-25(11-9-13)30(27,28)16-5-2-14(3-6-16)19(26)23-24-20-22-17-7-4-15(21)12-18(17)29-20/h2-7,12-13H,8-11H2,1H3,(H,22,24)(H,23,26)
• InChI Key: UMWJQMGGSNIUSK-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NNC3=NC4=C(S3)C=C(C=C4)Cl
• Molecular Formula: C20H21ClN4O3S2
• Molecular Weight: 465.0 g/mol
• CAS No.: 851980-29-5

Description

N'-(6-chlorobenzo[d]thiazol-2-yl)-4-((4-methylpiperidin-1-yl)sulfonyl)benzohydrazide is a useful research compound. Its molecular formula is C20H21ClN4O3S2 and its molecular weight is 464.98. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

• Antiviral Activity: Derivatives of similar structure have shown antiviral properties against the tobacco mosaic virus, indicating potential applications in antiviral research and development (Chen et al., 2010).
• Catalytic Efficiency: Compounds with related structures have been used as catalysts in the synthesis of diverse organic compounds, suggesting their utility in facilitating chemical reactions under mild and eco-friendly conditions (Khazaei et al., 2015).
• Enzyme Inhibition: Research has shown that compounds within this chemical family can inhibit phosphoinositide 3-kinase (PI3K) and mammalian target of rapamycin (mTOR), important targets in cancer therapy (Stec et al., 2011).
• Antibacterial Evaluation: Sulfonamide derivatives, which share structural similarities, have been evaluated for their antibacterial properties, indicating potential for developing new antibacterial agents (Aziz‐ur‐Rehman et al., 2017).

Chemical Synthesis and Modification

• Synthetic Methods: Studies on similar compounds have developed methods for their synthesis, providing insights into chemical modifications that can enhance biological activity or stability (Qaisi et al., 2004).

Enzyme Inhibitory and Anticancer Activity

• Inhibitory and Anticancer Potential: The enzyme inhibitory activities of compounds with benzodioxane and acetamide moieties, closely related in structure, against α-glucosidase and acetylcholinesterase, suggest potential for treating diseases associated with these enzymes (Abbasi et al., 2019).

Crystal Engineering and Supramolecular Chemistry

• Supramolecular Architectures: Research into N-donor type compounds and their cocrystallization with acids has explored the effect of hydrogen-bonding on supramolecular architectures, relevant for material science and crystal engineering (Wang et al., 2011).